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Compound of Interest

Compound Name: Tetramethylammonium

Cat. No.: B10760175

An In-depth Technical Guide to the Physical Characteristics of Tetramethylammonium
Hydroxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium hydroxide (TMAH), a quaternary ammonium salt with the molecular
formula (CH3)4aNOH, is a strong organic base with diverse applications in scientific research
and industrial processes.[1][2] It is frequently utilized as a titrant in analytical chemistry, a
catalyst in organic synthesis, and as an etchant and developer in the semiconductor industry.[3]
This guide provides a comprehensive overview of the core physical characteristics of TMAH,
presenting quantitative data in a structured format, detailing experimental protocols for their
determination, and visualizing key relationships. The information is primarily focused on the
anhydrous form and its common commercially available aqueous solutions and pentahydrate
form.

Core Physical Characteristics

The physical properties of Tetramethylammonium hydroxide are crucial for its handling,
application, and safety in a laboratory setting. These properties can vary depending on whether
it is in its solid, hydrated, or aqueous solution form.
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The following table summarizes the key physical characteristics of Tetramethylammonium
hydroxide.
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Property

Value

Notes

Molecular Formula

CaH13NO

For the anhydrous form.[4] The
pentahydrate form is
CaH13NO-5H20.[5]

Molecular Weight

91.15 g/mol

For the anhydrous form.[1][4]
The pentahydrate has a
molecular weight of 181.23
g/mol .[5][6]

Appearance

Colorless to yellowish liquid or
a solid in hydrated form.[1][3]

Often has a strong, fishy, or
ammonia-like odor due to the
presence of trimethylamine as
an impurity.[2][3] Pure TMAH is
virtually odorless.[2] The
pentahydrate appears as
white, deliquescent, needle-
like crystals.[5][7]

Melting Point

62-63 °C (pentahydrate)[2];
67-70 °C (pentahydrate)[5];
63-70 °C (solid)[8]

The anhydrous form is not
typically isolated as a stable
solid at room temperature. The
melting point is characteristic

of the pentahydrate.

Boiling Point

Decomposes upon heating.[2]

[4]

Thermal decomposition yields
trimethylamine and dimethyl
ether.[2] A 25% aqueous
solution has a boiling point of
approximately 102 °C.[9][10]

Density

~1.015 g/cm?3 (20-25%
agueous solution)[2]; 1.016
g/mL at 25 °C (25% aqueous
solution)[11]; 1.006 g/mL at 25
°C (10% aqueous solution)[12]

Density is dependent on the
concentration of the aqueous

solution.
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Highly soluble in water.[2][13]

The solubility in water for the

pentahydrate is approximately

Solubility Soluble in polar organic
220 g/100 mL at 15 °C.[2] Also
solvents.[13] ]
soluble in methanol.[14]
>13 (for a 25% aqueous
solution at 20 °C)[11][15]; ~13 )
pH TMAH is a strong base.[3][15]

(for a 10% aqueous solution at
20 °C)[12][16]

Vapor Pressure

1.2x10-* mm Hg at 25 °C
(estimated for anhydrous)[1];
17.5 mmHg at 20 °C (for 10%
and 25% aqueous solutions)
[11](12]

The vapor pressure of
aqueous solutions is primarily

that of water.

Experimental Protocols

This section outlines detailed methodologies for the determination of the key physical

properties of Tetramethylammonium hydroxide.

Determination of Appearance and Odor

Objective: To qualitatively describe the physical state, color, and odor of a TMAH sample.

Methodology:

 Visual Inspection:

o Place a small, representative sample of TMAH (solid or liquid) in a clear, clean container

(e.g., a watch glass or a beaker) under a well-ventilated fume hood.

o Observe the physical state (solid, liquid), color, and clarity of the sample against a white

background.

o For solid samples, note the crystalline form (e.g., needles, powder).

e Odor Assessment (Wafting Technique):
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[e]

Safety Precaution: Never directly inhale the vapors of any chemical.

o

Hold the container with the TMAH sample several inches away from your face.

[¢]

Gently wave your hand over the top of the container to direct the vapors towards your
nose.[17][18]

[¢]

Carefully sniff the vapors and record the characteristic odor (e.g., ammonia-like, fishy).

Determination of Melting Point (for TMAH Pentahydrate)

Objective: To determine the temperature range over which the solid TMAH pentahydrate
transitions to a liquid.

Methodology (Capillary Method):
e Sample Preparation:
o Finely powder a small amount of TMAH pentahydrate using a mortar and pestle.
o Pack the powdered sample into a capillary tube to a height of 2-3 mm.[4]
e Apparatus Setup:
o Use a calibrated melting point apparatus.
o Insert the capillary tube into the heating block of the apparatus.
e Measurement:

o Heat the sample rapidly to a temperature approximately 10-15 °C below the expected
melting point.

[¢]

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.[19]

o

Record the temperature at which the first drop of liquid appears (T1).

[e]

Continue heating slowly and record the temperature at which the last crystal melts (T2).
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o The melting point is reported as the range Tz - T2.

Determination of Decomposition Temperature

Objective: To determine the temperature at which TMAH begins to decompose.
Methodology (Thermogravimetric Analysis - TGA):
e Apparatus Setup:

o Use a calibrated thermogravimetric analyzer.

o Place a small, accurately weighed sample of TMAH (liquid or solid) into the TGA pan.
e Measurement:

o Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate
(e.g., 10 °C/min).

o Record the mass of the sample as a function of temperature.

o The onset temperature of mass loss in the TGA curve indicates the beginning of
decomposition.

Determination of Density (for Aqueous Solutions)

Objective: To determine the mass per unit volume of a TMAH aqueous solution.
Methodology (Pycnometer Method):
 Calibration:

o Clean and dry a pycnometer of known volume.

o Weigh the empty, dry pycnometer (ma).

o Fill the pycnometer with deionized water of a known temperature and weigh it (mz2).
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o Calculate the exact volume of the pycnometer using the density of water at that
temperature.

e Measurement:

o Empty, clean, and dry the pycnometer.

o Fill the pycnometer with the TMAH solution at the same temperature and weigh it (ms).
» Calculation:

o The density (p) of the TMAH solution is calculated using the formula: p = (ms - m1) / ((m2 -
ma1) / p_water)

Determination of Solubility in Water (for TMAH
Pentahydrate)

Objective: To determine the mass of TMAH pentahydrate that can dissolve in a given volume of
water at a specific temperature.

Methodology (Shake-Flask Method - based on OECD Guideline 105):[7][20]
e Sample Preparation:

o Add an excess amount of TMAH pentahydrate to a known volume of deionized water in a
flask.

o Seal the flask to prevent evaporation.
o Equilibration:

o Place the flask in a constant temperature water bath (e.g., 25 °C) and agitate it for a
prolonged period (e.g., 24-48 hours) to ensure saturation.

e Sample Analysis:

o Allow the solution to stand undisturbed at the constant temperature until the undissolved
solid has settled.
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o Carefully withdraw a known volume of the clear supernatant.

o Determine the concentration of TMAH in the supernatant using a suitable analytical
method, such as acid-base titration with a standardized acid (e.g., HCI).

e Calculation:

o Calculate the solubility in g/100 mL based on the determined concentration.

Determination of pH (for Aqueous Solutions)

Objective: To measure the acidity or basicity of a TMAH aqueous solution.
Methodology (Electrometric Method):
e Apparatus:
o A calibrated pH meter with a glass electrode.[3]
 Calibration:

o Calibrate the pH meter using at least two standard buffer solutions that bracket the
expected pH of the TMAH solution (e.g., pH 7, 10, and 12).[21]

¢ Measurement:

o Rinse the electrode with deionized water and then with a small portion of the TMAH

solution.
o Immerse the electrode in the TMAH solution.

o Allow the reading to stabilize and record the pH value and the temperature of the solution.

Determination of Vapor Pressure (for Aqueous
Solutions)

Objective: To measure the pressure exerted by the vapor of a TMAH aqueous solution at a
specific temperature.
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Methodology (Isothermal Thermogravimetric Analysis):[9][15]

e Apparatus:
o A calibrated thermogravimetric analyzer (TGA).

e Measurement:
o Place a small, accurately weighed sample of the TMAH solution into the TGA pan.
o Maintain the sample at a constant temperature (isothermal) within the TGA furnace.
o Record the rate of mass loss over time due to evaporation.

 Calculation:

o The vapor pressure can be calculated by comparing the evaporation rate of the TMAH
solution to that of a reference substance with a known vapor pressure under the same
conditions.

Visualization of Physical States

The physical state of Tetramethylammonium hydroxide is dependent on temperature and its
degree of hydration. The following diagram illustrates the relationship between its common
forms as a function of temperature.

TMAH Pentahydrate TMAH Agueous Solution
(Solid, Crystalline Needles) (Liquid)
Melting Boiling
(approx. 63-70 °C) (approx. 102 °C for 25% solution)
Molten TMAH Pentahydrate Water Vapor +
(Liquid) Trace TMAH Components

Heating above melting point

Decomposition Products
(Trimethylamine, Dimethyl Ether, etc.)
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Caption: Physical states of TMAH as a function of temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://web.colby.edu/ch331public/ph-measurements/
https://www.benchchem.com/product/b10760175#physical-characteristics-of-tetramethylammonium-hydroxide
https://www.benchchem.com/product/b10760175#physical-characteristics-of-tetramethylammonium-hydroxide
https://www.benchchem.com/product/b10760175#physical-characteristics-of-tetramethylammonium-hydroxide
https://www.benchchem.com/product/b10760175#physical-characteristics-of-tetramethylammonium-hydroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10760175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

